Cas no 1820717-35-8 (Azido-PEG1-CH2CO2-t-butyl Ester)

Azido-PEG1-CH2CO2-t-butyl Ester is a versatile bifunctional linker featuring an azide group and a protected carboxylic acid (t-butyl ester). The azide enables efficient click chemistry reactions, such as CuAAC, for conjugation with alkyne-containing molecules, while the t-butyl ester provides stability under basic conditions and can be deprotected to yield a free carboxylate for further functionalization. The short PEG spacer enhances solubility and reduces steric hindrance, facilitating efficient bioconjugation. This compound is particularly useful in peptide synthesis, polymer chemistry, and bioconjugation applications where controlled reactivity and orthogonal protection strategies are required. Its stability and selective reactivity make it a valuable tool for constructing complex molecular architectures.

Azido-PEG1-CH2CO2-t-butyl Ester structure

1820717-35-8 structure

Product Name:Azido-PEG1-CH2CO2-t-butyl Ester

CAS No:1820717-35-8

MF:C₈H₁₅N₃O₃

MW:201.223001718521

CID:3044597

PubChem ID:77078261

Update Time:2025-06-07

Azido-PEG1-CH2CO2-t-butyl Ester Chemical and Physical Properties

Names and Identifiers

- Azido-PEG1-CH2CO2-t-Bu
- Azido-PEG1-CH2CO2tBu
- Azido-PEG1-CH2CO2-t-butyl ester
- tert-Butyl 2-(2-azidoethoxy)acetate
- Azido-PEG1-t-butyl acetate
- CAS_1820717-35-8
- Azido-PEG1-C1-Boc
- Azido-PEG1-CH2CO2-t-Bu,Azido-PEG1-CH2CO2-t-butyl Ester
- Azido-PEG1-CH2COOtBu
- BS-31683
- VXC71735
- LCZC2645
- AKOS040741215
- Azido-PEG1-CH2CO2-tBu
- BP-22060
- DA-50878
- CS-0115563
- D84671
- MFCD27635154
- 1820717-35-8
- HY-140792
- Azido-PEG1-CH2CO2-t-butyl Ester
- Inchi： 1S/C8H15N3O3/c1-8(2,3)14-7(12)6-13-5-4-10-11-9/h4-6H2,1-3H3
- InChI Key： VYUUTJWBKOGROL-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)COCCN=[N+]=[N-]

Computed Properties

Exact Mass: 201.11134135g/mol
Monoisotopic Mass: 201.11134135g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 7
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 49.9Å²

Experimental Properties

Density: Not available
Melting Point: Not available
Boiling Point: Not available
Flash Point: Not available
Vapor Pressure: Not available

Azido-PEG1-CH2CO2-t-butyl Ester Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Azido-PEG1-CH2CO2-t-butyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22060-500mg	Azido-PEG1-CH2CO2-t-Bu	1820717-35-8	98%	500mg	6412CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22060-250mg	Azido-PEG1-CH2CO2-t-Bu	1820717-35-8	98%	250mg	3562CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22060-500mg	Azido-PEG1-CH2CO2-t-Bu	1820717-35-8	98%	500mg	6412.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22060-250mg	Azido-PEG1-CH2CO2-t-Bu	1820717-35-8	98%	250mg	3562.0CNY	2021-07-13
TRC	A965980-5mg	Azido-PEG1-CH2CO2-t-butyl Ester	1820717-35-8		5mg	$ 50.00	2022-06-07
TRC	A965980-10mg	Azido-PEG1-CH2CO2-t-butyl Ester	1820717-35-8		10mg	$ 70.00	2022-06-07
TRC	A965980-50mg	Azido-PEG1-CH2CO2-t-butyl Ester	1820717-35-8		50mg	$ 230.00	2022-06-07
eNovation Chemicals LLC	Y1244051-100mg	Azido-peg1-ch2co2tbu	1820717-35-8	95%+	100mg	$185	2024-06-06
eNovation Chemicals LLC	Y1244051-250mg	Azido-peg1-ch2co2tbu	1820717-35-8	95%+	250mg	$220	2024-06-06
eNovation Chemicals LLC	Y1244051-1g	Azido-peg1-ch2co2tbu	1820717-35-8	95%+	1g	$345	2024-06-06